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Compound of Interest

Compound Name: Gadolinium--nickel (1/5)

Cat. No.: B15489513

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core thermodynamic properties of the intermetallic
compound Gadolinium-Nickel-5 (GdNis) at low temperatures. GdNis is a material of significant
interest due to its notable magnetocaloric effect (MCE) and its potential applications in
magnetic refrigeration. This document provides a comprehensive overview of its heat capacity,
magnetocaloric effect, and magnetic susceptibility, supported by detailed experimental
protocols and structured data for comparative analysis.

Core Thermodynamic and Magnetic Properties

GdNis is a ferromagnetic compound with a Curie temperature (T_C) in the range of 31 K to 35
K.[1][2] Below this critical temperature, the material exhibits spontaneous magnetic ordering,
which is the primary driver of its interesting low-temperature thermodynamic behavior. The
magnetic properties of GdNis are predominantly influenced by the large magnetic moment of
the Gadolinium (Gd3*) ions.

Quantitative Data Summary

The following tables summarize the key quantitative thermodynamic and magnetic data for
GdNis at low temperatures, compiled from various studies.

Table 1: Heat Capacity of GdNis at Low Temperatures
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L Heat Capacity
Temperature (K) Magnetic Field (T) Reference
(J/mol-K)
Peak anomaly
~31 0 [1]
observed
Exhibits A-type
Low Temperatures 0 [3114]
anomaly
Significant magnetic
2 0 Snieam mag 1]
contribution
Magnetic contribution
2 9 [1]

suppressed
Table 2: Magnetocaloric Effect of GdNis
Maximum
Magnetic Field Peak Magnetic Relative

Change (AH) Temperature Entropy

Cooling Power Reference

(T (K) Change (- (RCP) (J/kg)
AS_M) (J/kg-K)

7 ~35 12.8 347 [2]
5 ~32 Not specified Not specified [5]
Table 3: Magnetic Properties of GdNis
Property Value Unit Reference
Curie Temperature
31-35 K [1][2]

(T_C)
Saturation In agreement with

o i p_B/f.u. [1]
Magnetization previous data
Magnetic Ordering Ferromagnetic - [1]
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://laboratoriofisica.uc3m.es/guiones_ing/sse/Susceptibility_measurements_practice.pdf
https://www.researchgate.net/publication/259509215_Experimental_methods_of_the_magnetocaloric_effect_studies
https://www.osti.gov/servlets/purl/1802994
https://laboratoriofisica.uc3m.es/guiones_ing/sse/Susceptibility_measurements_practice.pdf
https://laboratoriofisica.uc3m.es/guiones_ing/sse/Susceptibility_measurements_practice.pdf
https://www.ias.ac.in/article/fulltext/pram/084/06/0977-0985
https://courses.physics.illinois.edu/phys401/sp2020/lectures/lecture12.pdf
https://laboratoriofisica.uc3m.es/guiones_ing/sse/Susceptibility_measurements_practice.pdf
https://www.ias.ac.in/article/fulltext/pram/084/06/0977-0985
https://laboratoriofisica.uc3m.es/guiones_ing/sse/Susceptibility_measurements_practice.pdf
https://laboratoriofisica.uc3m.es/guiones_ing/sse/Susceptibility_measurements_practice.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Accurate determination of the thermodynamic properties of GdNis at low temperatures requires

precise experimental techniques. The following sections detail the methodologies for key

measurements.

Sample Preparation

Synthesis: Polycrystalline samples of GdNis are typically prepared by arc melting
stoichiometric amounts of high-purity Gadolinium and Nickel (typically >99.9% purity) in an
inert atmosphere (e.g., high-purity argon) to prevent oxidation.[4] To ensure homogeneity, the
resulting ingot is often remelted several times.

Annealing: The melted ingot is then annealed at a high temperature (e.g., 1000 °C) for an
extended period (e.g., 17 hours) in a vacuum-sealed quartz tube to promote a single-phase
crystalline structure.[6]

Characterization: The crystal structure and phase purity of the prepared sample are verified
using powder X-ray diffraction (XRD). The composition and homogeneity can be further
confirmed by techniques such as Energy-Dispersive X-ray Spectroscopy (EDX).[6]

Heat Capacity Measurement

Low-temperature heat capacity measurements are crucial for understanding the phononic and

magnetic contributions to the total heat capacity. These measurements are often performed

using a Quantum Design Physical Property Measurement System (PPMS).[6][7]

Sample Mounting: A small, well-characterized piece of the GdNis sample (typically a few
milligrams) is mounted on the sample platform of the calorimeter. For good thermal contact,
a small amount of Apiezon N grease is used. For insulating or powder samples, specialized
mounting techniques such as pressing the powder into a pellet and using a copper cup may
be employed.[4][8]

Measurement Principle: The PPMS employs a relaxation method. A known amount of heat is
applied to the sample, and the subsequent temperature relaxation back to the thermal bath
is measured. The heat capacity is then determined from the time constant of this relaxation.
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e Measurement Parameters:

o Temperature Range: Typically from 2 K to 50 K to capture the magnetic ordering transition
and the low-temperature behavior.[3][4]

o Magnetic Field: Measurements are performed in zero magnetic field and under various
applied magnetic fields (e.g., up to 9 T) to study the effect of the magnetic field on the heat
capacity and to separate the magnetic contribution.[1]

o Data Analysis: The heat capacity data is analyzed to identify anomalies, such as the A-type
peak at the Curie temperature, which signifies the magnetic phase transition.[3][4] By fitting
the data at very low temperatures, the electronic and lattice contributions to the heat capacity
can be estimated.

Magnetocaloric Effect Determination

The magnetocaloric effect can be determined indirectly from magnetization measurements or
directly from heat capacity measurements.

« Indirect Method (from Magnetization):

o Measurement: Isothermal magnetization curves (M vs. H) are measured at various
temperatures around the Curie temperature. These measurements are typically performed
using a SQUID or vibrating sample magnetometer (VSM).

o Calculation of Magnetic Entropy Change (AS_M): The isothermal magnetic entropy
change is calculated from the magnetization data using the Maxwell relation:

AS_M(T, AH) = [[OM(T,H")/0T]_H' dH'

o Calculation of Relative Cooling Power (RCP): RCP, a measure of the cooling efficiency, is
calculated by integrating the -AS_M versus temperature curve over the full width at half
maximum.

¢ Direct Method (from Heat Capacity):

o Measurement: The heat capacity is measured as a function of temperature under different
constant magnetic fields (C_p(T,H)).[3]
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o Calculation of Magnetic Entropy Change (AS_M): The total entropy S(T,H) is calculated by
integrating C_p(T,H)/T with respect to temperature. The magnetic entropy change is then
the difference in entropy between the measurement in a magnetic field and in zero field.

o Calculation of Adiabatic Temperature Change (AT_ad): The adiabatic temperature change
can also be determined from the heat capacity data by finding the temperature difference
between the entropy curves at different magnetic fields for a constant entropy value.

Magnetic Susceptibility Measurement

Magnetic susceptibility measurements provide information about the magnetic ordering and the
effective magnetic moment of the material.

o Measurement: The magnetic susceptibility (x = M/H) is measured as a function of
temperature.[1] This is typically done in a low applied magnetic field.

e Procedure: The sample is cooled in zero field (ZFC) to the lowest temperature, and then the
magnetization is measured while warming in a small applied field. Subsequently, the sample
is cooled in the same field (FC) and the magnetization is measured again while warming.

o Data Analysis:
o The Curie temperature (T_C) is identified by the sharp increase in magnetization.

o Above T_C, in the paramagnetic region, the susceptibility often follows the Curie-Weiss
law, x = C/(T - 6_p), where C is the Curie constant and 6_p is the paramagnetic Curie
temperature. Fitting the high-temperature data to this law allows for the determination of
the effective magnetic moment.

Logical Workflow for Thermodynamic
Characterization

The following diagram illustrates the logical workflow for the comprehensive thermodynamic
characterization of GdNis at low temperatures.
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Workflow for the thermodynamic characterization of GdNis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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